Cas no 864866-92-2 (6-Bromo-2-methylisoquinolin-1(2H)-one)

6-Bromo-2-methylisoquinolin-1(2H)-one structure
864866-92-2 structure
Product Name:6-Bromo-2-methylisoquinolin-1(2H)-one
CAS No:864866-92-2
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD11858430
CID:718756
PubChem ID:23158178
Update Time:2024-10-26

6-Bromo-2-methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-methylisoquinolin-1(2H)-one
    • 1(2H)-Isoquinolinone,6-bromo-2-methyl-
    • 6-Bromo-2-methyl-2H-isoquinolin-1-one
    • 6-bromo-2-methylisoquinolin-1-one
    • 1(2H)-Isoquinolinone,6-bromo-2-methyl-(9CI)
    • 1(2H)-Isoquinolinone, 6-bromo-2-methyl-
    • 6-bromo-2-methyl-1,2-dihydroisoquinolin-1-one
    • XWALISSRSGMCSU-UHFFFAOYSA-N
    • 6-bromo-2-methylisoquinoline-1-one
    • AB0027092
    • ST24029653
    • W8885
    • AM20120483
    • 6-Bromo-2-methyl-1(2H)-isoquinolinone (ACI)
    • SY104856
    • SCHEMBL582859
    • Z1269157917
    • MFCD11858430
    • 864866-92-2
    • EN300-3559220
    • DTXSID20631092
    • SB39150
    • FS-2970
    • J-518337
    • AKOS015919904
    • DB-076664
    • MDL： MFCD11858430
    • Inchi： 1S/C10H8BrNO/c1-12-5-4-7-6-8(11)2-3-9(7)10(12)13/h2-6H,1H3
    • InChI Key： XWALISSRSGMCSU-UHFFFAOYSA-N
    • SMILES： O=C1N(C)C=CC2C1=CC=C(C=2)Br

Computed Properties

  • Exact Mass: 236.97900
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.553
  • Melting Point: No data available
  • Boiling Point: 373°C at 760 mmHg
  • Flash Point: 179.4°C
  • Refractive Index: 1.624
  • PSA: 22.00000
  • LogP: 2.30100
  • Vapor Pressure: No data available

6-Bromo-2-methylisoquinolin-1(2H)-one Security Information

6-Bromo-2-methylisoquinolin-1(2H)-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

6-Bromo-2-methylisoquinolin-1(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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6-Bromo-2-methylisoquinolin-1(2H)-one
 864866-92-2 95+%
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TRC
B697325-25mg
6-Bromo-2-methylisoquinolin-1(2h)-one
 864866-92-2
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 $ 64.00 2023-04-18
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B697325-50mg
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 $ 69.00 2023-04-18
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B697325-100mg
6-Bromo-2-methylisoquinolin-1(2h)-one
 864866-92-2
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B697325-250mg
6-Bromo-2-methylisoquinolin-1(2h)-one
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B847084-250mg
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0239-1g
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 864866-92-2 96%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0239-5g
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0239-500mg
6-Bromo-2-methyl-2H-isoquinolin-1-one
 864866-92-2 96%
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 864866-92-2 96%
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 16028CNY 2021-05-08

6-Bromo-2-methylisoquinolin-1(2H)-one Production Method

Production Method 1

1973504-60-7 1973504-60-7
864866-92-2 864866-92-2
Reaction Conditions
1.1 Reagents: Tripotassium phosphate ,  Oxygen Catalysts: Benzaldehyde, 2-hydroxy-, potassium salt (1:1) Solvents: Dimethyl sulfoxide ;  12 h, 40 °C
Reference
Deprotonated salicylaldehyde as visible light photocatalyst
Zhuang, Yan-Jun; et al, Journal of Organic Chemistry, 2020, 85(6), 4386-4397

Production Method 2

82827-09-6 82827-09-6
864866-92-2 864866-92-2
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  3 h, 50 °C
Reference
p-Toluenesulfonic acid-catalyzed regioselective C4-H iodination of isoquinolin-1(2H)-ones
Yang, Cai-Yun; et al, New Journal of Chemistry, 2022, 46(22), 10934-10939

Production Method 3

1973504-60-7 1973504-60-7
864866-92-2 864866-92-2
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Oxygen Catalysts: 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, tetr… Solvents: Tetrahydrofuran ;  12 h, 1 atm, 25 °C
Reference
Carbene-catalyzed aerobic oxidation of isoquinolinium salts: efficient synthesis of isoquinolinones
Wang, Guanjie; et al, Green Chemistry, 2018, 20(14), 3302-3307

Production Method 4

1973504-60-7 1973504-60-7
864866-92-2 864866-92-2
Reaction Conditions
1.1 Reagents: Cesium carbonate ,  Oxygen Solvents: Tetrahydrofuran ;  5 h, 50 °C
Reference
External-photocatalyst-free visible-light-mediated aerobic oxidation and 1,4-bisfunctionalization of N-alkyl isoquinolinium salts
Zhou, Youkang; et al, Organic Chemistry Frontiers, 2020, 7(17), 2405-2413

Production Method 5

82827-09-6 82827-09-6
864866-92-2 864866-92-2
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  3 h, rt → 50 °C
Reference
Gold vs Rhodium Catalysis: Tuning Reactivity through Catalyst Control in the C-H Alkynylation of Isoquinolones
Shaikh, Aslam C.; et al, Organic Letters, 2016, 18(5), 1056-1059

Production Method 6

34784-05-9 34784-05-9
864866-92-2 864866-92-2
Reaction Conditions
1.1 Solvents: Acetonitrile ;  12 h, reflux
2.1 Reagents: Sodium hydroxide ,  Oxygen Solvents: Water ;  4 h, 60 °C
Reference
Direct use of hydroxyl ions as an oxygen source for oxidation of isoquinolinium salts to isoquinolinones in water solution
Xu, Daqian; et al, New Journal of Chemistry, 2023, 47(8), 3921-3927

Production Method 7

34784-05-9 34784-05-9
864866-92-2 864866-92-2
Reaction Conditions
1.1 Solvents: Acetonitrile ;  12 h, 90 °C
2.1 Reagents: Cesium carbonate ,  Oxygen Solvents: Tetrahydrofuran ;  5 h, 50 °C
Reference
External-photocatalyst-free visible-light-mediated aerobic oxidation and 1,4-bisfunctionalization of N-alkyl isoquinolinium salts
Zhou, Youkang; et al, Organic Chemistry Frontiers, 2020, 7(17), 2405-2413

Production Method 8

34784-05-9 34784-05-9
864866-92-2 864866-92-2
Reaction Conditions
1.1 Solvents: Acetonitrile ;  12 h, reflux
2.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Oxygen Catalysts: 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, tetr… Solvents: Tetrahydrofuran ;  12 h, 1 atm, 25 °C
Reference
Carbene-catalyzed aerobic oxidation of isoquinolinium salts: efficient synthesis of isoquinolinones
Wang, Guanjie; et al, Green Chemistry, 2018, 20(14), 3302-3307

6-Bromo-2-methylisoquinolin-1(2H)-one Raw materials

6-Bromo-2-methylisoquinolin-1(2H)-one Preparation Products

6-Bromo-2-methylisoquinolin-1(2H)-one Related Literature

Related Categories

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